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Cat. No.: B13829585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of nickel stearate for

creating water-repellent, specifically superhydrophobic, surfaces on various substrates. The

information compiled from scientific literature details two primary application methods: one-step

electrodeposition and a hydrosol-based coating. This document includes detailed experimental

protocols, quantitative data on performance, and standardized testing methodologies for

durability.

Introduction to Nickel Stearate for Hydrophobicity
Nickel stearate, a metallic soap, is an effective compound for creating water-repellent

surfaces. Its hydrophobic properties stem from the long hydrocarbon chains of stearic acid.

When applied to a surface, these molecules orient themselves to create a low-energy interface

that repels water. The resulting superhydrophobic surfaces, characterized by water contact

angles greater than 150°, are of significant interest for a variety of applications, including self-

cleaning surfaces, corrosion prevention, and moisture-sensitive material protection.

The creation of a superhydrophobic surface typically requires both low surface energy and a

hierarchical micro- or nanostructure. Nickel stearate provides the low surface energy, while the

application method, such as electrodeposition, can generate the necessary surface roughness.
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The following tables summarize the quantitative performance data of nickel stearate-based

water-repellent coatings from various studies.

Table 1: Water Repellency Performance of Nickel Stearate Coatings on Metallic Substrates

Substrate
Coating
Method

Precursors
Water
Contact
Angle (°)

Sliding
Angle (°)

Reference

Aeronautical

Aluminum

Alloy 7050

One-Step

Electrodeposi

tion

Nickel

chloride

hexahydrate,

Stearic acid

153.3 ± 3.9 < 1 [1][2]

Aeronautical

Aluminum

Alloy 7050

with

MWCNTs

One-Step

Electrodeposi

tion

Nickel

chloride

hexahydrate,

Stearic acid,

MWCNTs

154.3 ± 3.0 < 1 [1][2]

Aluminum

Alloy 6061

One-Step

Electrodeposi

tion

Nickel nitrate

hexahydrate,

Stearic acid

160 ± 1 2.1 ± 1 [3][4]

Copper

Two-Step

Electrodeposi

tion

Nickel

chloride,

Ammonium

chloride

155 Not Reported [2]

Table 2: Water Repellency Performance of Nickel Stearate Coatings on Cellulosic and Textile

Substrates
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Substrate
Coating
Method

Precursors
Initial
Contact
Angle (°)

Final
Contact
Angle (°)

Reference

Filter Paper

Hydrosol

(Surface-

Coated)

Sodium

stearate,

Nickel

chloride

30 120 [5]

Filter Paper
Hydrosol

(Dip-Coated)

Sodium

stearate,

Nickel

chloride

30 115 [5]

Cotton Fabric Immersion

Not specified

(nickel

stearate

micro and

nano

structures)

Not Reported 160 [6]

Experimental Protocols
One-Step Electrodeposition of Superhydrophobic Nickel
Stearate Coating on Aluminum Alloy
This protocol describes a method for creating a superhydrophobic nickel stearate coating on

an aluminum alloy substrate.[1][2][3]

Materials:

Aluminum alloy substrate (e.g., 7050 or 6061)

Nickel chloride hexahydrate (NiCl₂·6H₂O) or Nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

Stearic acid (C₁₈H₃₆O₂)

Ethanol (absolute)
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Isopropyl alcohol

Silicon carbide (SiC) sandpapers (e.g., #400, #600, #800, #1000 grit)

DC power supply

Electrochemical cell with a nickel plate as the anode

Procedure:

Substrate Preparation:

Mechanically polish the aluminum alloy substrate using a series of SiC sandpapers with

decreasing grit size (from #400 to #1000).[1]

Clean the polished substrate in an ultrasonic bath with isopropyl alcohol for 2 minutes to

remove any residues.[1]

Perform a surface activation procedure to remove the native oxide layer. A typical 8-step

process can be employed.[1]

Electrolyte Preparation:

Prepare an alcoholic electrolytic bath by dissolving nickel chloride hexahydrate (e.g., 200

g/L) and stearic acid (e.g., 28.4 g/L) in absolute ethanol.[1][2]

Alternatively, an electrolyte can be prepared using nickel nitrate hexahydrate and stearic

acid in ethanol, with a recommended molar ratio of Ni²⁺/Stearic Acid of 0.4 for optimal

hydrophobicity.[3]

Electrodeposition:

Immediately after surface activation, immerse the aluminum alloy substrate (cathode) and

a nickel plate (anode) into the electrolytic bath.

Maintain a constant DC voltage (e.g., 30 V) for a specified duration (e.g., 5 minutes).[7]

The distance between the electrodes should be kept constant (e.g., 15 mm).[7]
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Post-Treatment:

After electrodeposition, remove the coated substrate from the bath.

Rinse with ethanol to remove any unreacted precursors.

Dry the coated substrate in an oven at a moderate temperature (e.g., 60°C) for 1 hour.

Preparation and Application of Nickel Stearate Hydrosol
for Hydrophobic Treatment of Cellulose
This protocol outlines the preparation of a nickel stearate hydrosol and its application to a

cellulosic substrate, such as filter paper, to impart hydrophobicity.[5]

Materials:

Sodium stearate

Nickel chloride

Deionized water

Cellulosic substrate (e.g., filter paper)

Procedure:

Hydrosol Preparation:

Prepare an aqueous solution of sodium stearate.

Prepare an aqueous solution of nickel chloride.

Mix the two solutions. A precipitate of nickel stearate will form, creating a hydrosol. The

exact concentrations can be optimized depending on the desired particle size and coating

properties.
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Surface Coating: Apply the nickel stearate hydrosol onto one surface of the filter paper

and allow it to dry.

Dip Coating: Immerse the filter paper completely in the nickel stearate hydrosol for a set

period, then remove and allow it to dry.

Drying:

Dry the treated cellulosic substrate at room temperature or in a low-temperature oven to

evaporate the water.

Durability and Performance Testing Protocols
3.3.1. Abrasion Resistance Test (Adapted from ASTM D8380)

This test evaluates the mechanical durability of the hydrophobic coating.[1][8][9]

Apparatus:

Linear abraser

Abrasive material (e.g., 1000 mesh sandpaper)

Weight to apply a specified pressure (e.g., 4.9 kPa)

Procedure:

Mount the coated sample on the abraser.

Apply the specified load to the abrasive head.

Subject the coating to a set number of abrasion cycles over a defined distance (e.g., 10

meters).

Measure the water contact angle and sliding angle after specified abrasion intervals.

Record the number of cycles at which the superhydrophobicity (contact angle > 150°) is lost.

3.3.2. Adhesion Test (Adapted from ASTM D3359 - Test Method B)
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This test assesses the adhesion of the coating to the substrate.[4][10][11][12]

Apparatus:

Sharp cutting tool

Pressure-sensitive tape (specified by the standard)

Eraser or other soft-tipped tool

Procedure:

Make a series of six or eleven parallel cuts through the coating down to the substrate.

Make a second series of parallel cuts at a 90° angle to the first set to create a cross-hatch

pattern.

Apply the pressure-sensitive tape over the cross-hatched area and press firmly with an

eraser to ensure good contact.

Rapidly pull the tape off at a 180° angle.

Visually inspect the grid area for any removal of the coating and classify the adhesion

according to the ASTM D3359 scale (5B: no peeling or removal, to 0B: severe flaking and

detachment).

3.3.3. Chemical Stability Test

This test evaluates the coating's resistance to acidic and alkaline environments.[13]

Procedure:

Immerse the coated samples in aqueous solutions of varying pH (e.g., pH 1 to 14).

After a specified immersion time (e.g., 24 hours), remove the samples.

Rinse with deionized water and dry.
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Measure the water contact angle and sliding angle to assess any degradation of the

hydrophobic properties.

Visualizations
The following diagrams illustrate the experimental workflows and the mechanism of water

repellency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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